Cas no 70779-90-7 (1,3-di-(1-carbethoxy-3-methylbutyl) urea)

• Product Name: 1,3-di-(1-carbethoxy-3-methylbutyl) urea
• CAS No: 70779-90-7
• MF: C₁₇H₃₂N₂O₅
• MW: 344.446385383606
• CID: 862770
• PubChem ID: 351479
• Update Time: 2025-04-19

1,3-di-(1-carbethoxy-3-methylbutyl) urea Chemical and Physical Properties

Names and Identifiers

• 1,3-di-(1-carbethoxy-3-methylbutyl) urea
• ethyl 2-[(1-ethoxy-4-methyl-1-oxopentan-2-yl)carbamoylamino]-4-methylpentanoate
• AC1L6YFC
• CTK2H7509
• ethyl 2-[(1-ethoxycarbonyl-3-methyl-butyl)carbamoylamino]-4-methyl-pentanoate
• N,N'-Carbonyl-di-leucin-diaethylester
• N,N'-carbonyl-di-leucine diethyl ester
• NSC521877
• NSC-521877
• 70779-90-7
• DTXSID30325930
• Diethyl 2,2'-(carbonyldiazanediyl)bis(4-methylpentanoate) (non-preferred name)

• Inchi： 1S/C17H32N2O5/c1-7-23-15(20)13(9-11(3)4)18-17(22)19-14(10-12(5)6)16(21)24-8-2/h11-14H,7-10H2,1-6H3,(H2,18,19,22)
• InChI Key： RJSMGWKDCUHEAZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC(C)C)NC(NC(C(=O)OCC)CC(C)C)=O)=O

Computed Properties

• Exact Mass: 344.23126
• Monoisotopic Mass: 344.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 93.7Ų

Experimental Properties

• PSA: 93.73
• LogP: 3.02300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives